N-isobutyl-2-methyl-5-[(4-methylpiperidin-1-yl)sulfonyl]benzamide

• IUPAC Name: 2-methyl-5-(4-methylpiperidin-1-yl)sulfonyl-N-(2-methylpropyl)benzamide
• InChI: InChI=1S/C18H28N2O3S/c1-13(2)12-19-18(21)17-11-16(6-5-15(17)4)24(22,23)20-9-7-14(3)8-10-20/h5-6,11,13-14H,7-10,12H2,1-4H3,(H,19,21)
• InChI Key: HFVQSFAMBAMCRA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC(=C(C=C2)C)C(=O)NCC(C)C
• Molecular Formula: C18H28N2O3S
• Molecular Weight: 352.5 g/mol

Description

N-Isobutyl-2-methyl-5-[(4-methylpiperidin-1-yl)sulfonyl]benzamide, also known as S 15535, is a chemical compound that belongs to the class of sulfonylbenzamides. It has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

The exact mechanism of action of N-isobutyl-2-methyl-5-[(4-methylpiperidin-1-yl)sulfonyl]benzamide is not fully understood. However, it has been shown to act as a selective antagonist of the dopamine D3 receptor, which is involved in the regulation of reward and motivation pathways in the brain. It has also been shown to modulate the activity of the serotonin 5-HT1A receptor, which is involved in the regulation of anxiety and mood.
Biochemical and Physiological Effects
N-isobutyl-2-methyl-5-[(4-methylpiperidin-1-yl)sulfonyl]benzamide has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its anxiolytic and antidepressant effects. It has also been shown to decrease the levels of glutamate in the brain, which may contribute to its antipsychotic effects.

Advantages and Limitations for Lab Experiments

N-isobutyl-2-methyl-5-[(4-methylpiperidin-1-yl)sulfonyl]benzamide has several advantages for lab experiments. It has been extensively studied in preclinical models and has shown promising results in various neurological and psychiatric disorders. It has also been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.
However, there are also some limitations for lab experiments with N-isobutyl-2-methyl-5-[(4-methylpiperidin-1-yl)sulfonyl]benzamide. It is a relatively new compound and its safety profile is not fully understood. It may also have off-target effects on other neurotransmitter systems, which may limit its specificity for the dopamine D3 receptor.

Future Directions

There are several future directions for the research on N-isobutyl-2-methyl-5-[(4-methylpiperidin-1-yl)sulfonyl]benzamide. Some of the potential areas of application include the treatment of drug addiction and alcoholism, as well as the treatment of various neurological and psychiatric disorders such as anxiety disorders, depression, and schizophrenia. Further studies are needed to fully understand the mechanism of action of N-isobutyl-2-methyl-5-[(4-methylpiperidin-1-yl)sulfonyl]benzamide and its potential therapeutic applications. Clinical trials are also needed to evaluate its safety and efficacy in humans.

Synthesis Methods

The synthesis of N-isobutyl-2-methyl-5-[(4-methylpiperidin-1-yl)sulfonyl]benzamide involves several steps. The starting material is 2-methyl-5-nitrobenzamide, which is reduced to the corresponding amine using a reducing agent such as tin(II) chloride. The resulting amine is then reacted with isobutyl chloroformate to form the isobutyl carbamate. The carbamate is then treated with sodium hydride and 4-methylpiperidine to yield N-isobutyl-2-methyl-5-[(4-methylpiperidin-1-yl)sulfonyl]benzamide.

Scientific Research Applications

N-isobutyl-2-methyl-5-[(4-methylpiperidin-1-yl)sulfonyl]benzamide has been studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in preclinical studies. It has also been studied for its potential use in the treatment of drug addiction and alcoholism.